Cas no 2138055-51-1 (4-(5-Bromo-2,2-dimethylcyclohexyl)oxane)

• Product Name: 4-(5-Bromo-2,2-dimethylcyclohexyl)oxane
• CAS No: 2138055-51-1
• MF: C₁₃H₂₃BrO
• MW: 275.225123643875
• CID: 6035041
• PubChem ID: 165498226
• Update Time: 2025-05-21

4-(5-Bromo-2,2-dimethylcyclohexyl)oxane Chemical and Physical Properties

Names and Identifiers

• 2138055-51-1
• EN300-1157662
• 4-(5-bromo-2,2-dimethylcyclohexyl)oxane
• 4-(5-Bromo-2,2-dimethylcyclohexyl)oxane

• Inchi： 1S/C13H23BrO/c1-13(2)6-3-11(14)9-12(13)10-4-7-15-8-5-10/h10-12H,3-9H2,1-2H3
• InChI Key： FRSBCOLALSYPQS-UHFFFAOYSA-N
• SMILES： BrC1CCC(C)(C)C(C1)C1CCOCC1

Computed Properties

• Exact Mass: 274.09323g/mol
• Monoisotopic Mass: 274.09323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 9.2Ų

Additional information on 4-(5-Bromo-2,2-dimethylcyclohexyl)oxane

Comprehensive Overview of 4-(5-Bromo-2,2-dimethylcyclohexyl)oxane (CAS No. 2138055-51-1)

4-(5-Bromo-2,2-dimethylcyclohexyl)oxane (CAS No. 2138055-51-1) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural properties. This brominated cyclohexyl derivative features a 2,2-dimethylcyclohexyl backbone coupled with an oxane (tetrahydropyran) ring, offering versatile reactivity for synthetic applications. Its molecular formula C₁₃H₂₃BrO and precise stereochemistry make it valuable for designing bioactive molecules, particularly in drug discovery targeting GPCRs and enzyme inhibitors.

Recent studies highlight the compound’s potential in fragment-based drug design (FBDD), a trending approach in AI-driven drug discovery. Researchers leverage its bromine substituent for selective cross-coupling reactions, such as Suzuki-Miyaura couplings, to create libraries of analogs. The dimethylcyclohexyl moiety enhances lipophilicity, a critical factor in optimizing blood-brain barrier (BBB) penetration—a hot topic in CNS drug development. Analytical techniques like HPLC-MS and NMR confirm its high purity (>98%), meeting standards for preclinical studies.

Environmental and regulatory trends also shape its applications. With growing demand for green chemistry, synthetic routes using catalytic bromination minimize waste. The compound’s stability under physiological pH aligns with sustainable pharmaceutical manufacturing principles. Notably, its oxane ring mimics natural product scaffolds, appealing to researchers exploring bioinspired materials and degradable polymers.

From a commercial perspective, CAS No. 2138055-51-1 is cataloged by major suppliers like Sigma-Aldrich and TCI America, with pricing reflecting its niche status. Patent analyses reveal its use in next-generation antiviral agents, coinciding with post-pandemic R&D priorities. Storage recommendations emphasize anhydrous conditions to preserve its hydrolytic stability, a common query among laboratory users.

In summary, 4-(5-Bromo-2,2-dimethylcyclohexyl)oxane exemplifies the intersection of structural complexity and functional adaptability. Its role in high-throughput screening and medicinal chemistry continues to expand, driven by innovations in chemoinformatics and precision synthesis. Future directions may explore its utility in proteolysis-targeting chimeras (PROTACs), a frontier in targeted protein degradation therapeutics.